N-(3,5-dichlorophenyl)nicotinamide

• IUPAC Name: N-(3,5-dichlorophenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H8Cl2N2O/c13-9-4-10(14)6-11(5-9)16-12(17)8-2-1-3-15-7-8/h1-7H,(H,16,17)
• InChI Key: OSNIVPSEQOLUPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C12H8Cl2N2O
• Molecular Weight: 267.11 g/mol
• Solubility: 17.6 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3,5-dichlorophenyl)nicotinamide is a derivative of nicotinamide, a natural product widely found in plants and animals. Nicotinamide derivatives, like N-(3,5-dichlorophenyl)nicotinamide, have been the subject of various studies due to their biological importance and potential applications in different fields, such as herbicides and pharmaceuticals.

Synthesis Analysis

The synthesis of nicotinamide derivatives, including N-(3,5-dichlorophenyl)nicotinamide, involves various chemical reactions. For instance, (Yu et al., 2021) describes the design and synthesis of N-(arylmethoxy)-2-chloronicotinamides derived from nicotinic acid, which could be a similar process used for N-(3,5-dichlorophenyl)nicotinamide.

Molecular Structure Analysis

The molecular structure of N-(3,5-dichlorophenyl)nicotinamide, like other nicotinamide derivatives, is characterized by its planar structure and the presence of specific functional groups that define its reactivity and interactions. Studies like those by (Jethmalani et al., 1996) on similar compounds provide insights into the molecular structure, emphasizing intermolecular hydrogen bonding and planar molecular orientation.

Chemical Reactions and Properties

Nicotinamide derivatives participate in various chemical reactions due to their functional groups. The reactivity can be influenced by the presence of chlorine atoms, as seen in (Barrio et al., 1972), where the reaction of chloroacetaldehyde with coenzyme nicotinamide adenine dinucleotide is discussed.

Physical Properties Analysis

The physical properties of N-(3,5-dichlorophenyl)nicotinamide, such as solubility, crystallinity, and melting point, are essential for understanding its behavior in different environments. Research on similar compounds, like in (Bozkurt et al., 2013), reveals details about molecular interactions and crystal structures.

Chemical Properties Analysis

The chemical properties of N-(3,5-dichlorophenyl)nicotinamide, such as acidity, basicity, and reactivity, are influenced by its molecular structure. Research like (Surjana et al., 2010) on nicotinamide shows the role of this compound in cellular processes, which can be extrapolated to understand the chemical properties of its derivatives.

Mechanism of Action

While the specific mechanism of action of N-(3,5-dichlorophenyl)nicotinamide is not well-studied, nicotinamide itself is known to have various effects, including anti-inflammatory, antimicrobial, vasoactive, photo-protective, sebostatic, and lightening effects.

Future Directions

The future directions for research on N-(3,5-dichlorophenyl)nicotinamide could include further exploration of its potential antifungal properties, as well as its interactions with other compounds. Additionally, more research could be done to better understand its mechanism of action.